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Introduction

9-hydroxyoctadecadienoic acid (9-HODE) is an oxidized metabolite of linoleic acid found in
oxidized low-density lipoprotein (oxLDL)[1]. It has emerged as a significant lipid mediator in
various physiological and pathological processes, including inflammation and atherosclerosis.
9S-HODE is a known ligand for the G protein-coupled receptor 132 (GPR132), also known as
G2A, which is expressed on immune cells such as monocytes and macrophages|[2][3]. The
interaction between 9S-HODE and GPR132 is believed to play a role in modulating immune
cell function, including chemotaxis, which is the directed migration of cells in response to a
chemical gradient.

Monocyte recruitment to sites of inflammation is a critical step in the pathogenesis of numerous
diseases. Understanding the mechanisms that govern monocyte migration is therefore of great
interest for the development of novel therapeutic strategies. These application notes provide a
detailed protocol for assessing the chemotactic effect of 9S-HODE on monocytes, a summary
of quantitative data, and a depiction of the associated signaling pathway.

Data Presentation

The following table summarizes the quantitative data on the effect of 9S-HODE on monocyte
chemotaxis based on available literature.
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Note: The inhibitory effect observed in one study was on pre-stimulated mononuclear cells,

which may represent a different physiological context than resting monocytes.

Mandatory Visualizations

Signaling Pathway of 9S-HODE-Induced Monocyte
Chemotaxis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

